1-(2-(4-cyclopentyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(4-methoxyphenethyl)urea

• IUPAC Name: 1-[2-(4-cyclopentyl-6-oxopyrimidin-1-yl)ethyl]-3-[2-(4-methoxyphenyl)ethyl]urea
• InChI: InChI=1S/C21H28N4O3/c1-28-18-8-6-16(7-9-18)10-11-22-21(27)23-12-13-25-15-24-19(14-20(25)26)17-4-2-3-5-17/h6-9,14-15,17H,2-5,10-13H2,1H3,(H2,22,23,27)
• InChI Key: UUMYOWZRQHFKEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)NCCN2C=NC(=CC2=O)C3CCCC3
• Molecular Formula: C21H28N4O3
• Molecular Weight: 384.5 g/mol

Description

1-(2-(4-cyclopentyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(4-methoxyphenethyl)urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known as CPI-455 and belongs to the class of urea derivatives. CPI-455 has been studied extensively for its ability to inhibit the activity of histone demethylases, which are enzymes involved in epigenetic regulation.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrimidine Derivatives : Research has explored the synthesis of pyrimidine derivatives, such as the condensation of ethyl 2-ethoxymethylidene-3-polyfluoroalkyl-3-oxopropionates with urea, leading to the formation of various pyrimidine derivatives (Goryaeva, Burgart, & Saloutin, 2009).
• Antioxidant Activity Evaluation : Some pyrimidine derivatives, synthesized from urea and other compounds, have been evaluated for their antioxidant activities, indicating potential in this area (George, Sabitha, Kumar, & Ravi, 2010).

Enzyme Inhibition and Pharmaceutical Research

• Inhibition of Physiologically Relevant Enzymes : Certain cyclic urea derivatives, including those related to pyrimidine, have been studied for their inhibitory effects on enzymes like acetylcholinesterase and carbonic anhydrase, which are significant in medical research (Sujayev et al., 2016).
• Anti-Acetylcholinesterase Activity : Specific urea derivatives have shown potential as antiacetylcholinesterase agents, indicating possible applications in conditions like Alzheimer's disease (Vidaluc et al., 1995).

Environmental Applications

• Degradation of Herbicides : Studies on compounds like chlorimuron-ethyl, which share structural similarities with the given compound, focus on their degradation by microorganisms like Aspergillus niger. This research is crucial for understanding the environmental impact of such chemicals (Sharma, Banerjee, & Choudhury, 2012).

Material Science and Chemistry

• Crystal Structure Analysis : Research on related compounds, like cyclosulfamuron, has delved into crystallography to understand their structural properties, which can have implications in material science and chemistry (Kang, Kim, Kwon, & Kim, 2015).